5-Fluoro-2-methylbenzoxazole

• IUPAC Name: 5-fluoro-2-methyl-1,3-benzoxazole
• InChI: InChI=1S/C8H6FNO/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key: GYRZYFSJULFMCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)F
• Molecular Formula: C8H6FNO
• DSSTOX Substance ID: DTXSID40377682
• Molecular Weight: 151.14 g/mol
• CAS No.: 701-16-6

Description

5-Fluoro-2-methylbenzoxazole: is a heterocyclic aromatic organic compound with the molecular formula C8H6FNO . It is a derivative of benzoxazole, where a fluorine atom is substituted at the 5th position and a methyl group at the 2nd position. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Scientific Research Applications

Chemistry: 5-Fluoro-2-methylbenzoxazole is used as a building block in the synthesis of various complex organic molecules.

Biology and Medicine: In medicinal chemistry, this compound has shown promise as a precursor for developing anticancer , antifungal , and antibacterial agents. Studies have demonstrated its cytotoxicity against certain cancer cell lines, making it a candidate for further drug development .

Industry: The compound is also utilized in the production of pharmaceutical intermediates and fine chemicals . Its reactivity and stability make it suitable for various industrial applications .

Mechanism of Action

Non-coding RNAs have a central impact on the determination of the response of patients to 5-FU. These transcripts via modulation of cancer-related pathways, cell apoptosis, autophagy, epithelial–mesenchymal transition, and other aspects of cell behavior can affect cell response to 5-FU.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a combustible liquid. Skin corrosion/irritation and serious eye damage/eye irritation may occur. Specific target organ toxicity can occur after single exposure, with the respiratory system being the target organ.

Future Directions

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery. There has been a large upsurge in the synthesis of benzoxazole via different pathways. Therefore, it is expected that future research will continue to explore the potential of this compound in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Fluoro-2-methylbenzoxazole typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-aminophenol with fluorinated aldehydes or ketones under acidic or basic conditions. The reaction can be catalyzed by various agents such as titanium tetraisopropoxide or mesoporous titania-alumina mixed oxide .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like crystallization and chromatography are common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 5-Fluoro-2-methylbenzoxazole undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted by nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Nucleophiles: Such as and for substitution reactions.

Oxidizing Agents: Like or for oxidation.

Reducing Agents: Such as or for reduction.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with amines can yield amino-substituted benzoxazoles , while oxidation can produce benzoxazole-2-carboxylic acids .

Comparison with Similar Compounds

• 5-Fluoro-2-methylbenzothiazole
• 5-Fluoro-2-methylbenzimidazole
• 5-Fluoro-2-methylindole

Comparison: Compared to these similar compounds, 5-Fluoro-2-methylbenzoxazole exhibits unique properties due to the presence of the benzoxazole ring . This structure imparts distinct electronic and steric characteristics, influencing its reactivity and biological activity. For example, the benzoxazole ring system can enhance the compound’s ability to interact with biological targets, making it more effective in certain applications .

Customer Q & A

Q1: What thermochemical properties of 5-Fluoro-2-methylbenzoxazole were investigated in the study?

A1: The research article [] primarily focuses on experimentally determining and computationally modeling the thermochemical properties of this compound. This includes parameters like enthalpy of formation, entropy, and heat capacity. These properties are essential for understanding the compound's stability and reactivity under various conditions.